8,10-dinitrobenzo[b][1,2,3]triazolo[4,5,1-jk][1,5]benzodiazepin-7(6H)-one

• IUPAC Name: 4,6-dinitro-1,9,15,16-tetrazatetracyclo[8.6.1.02,7.014,17]heptadeca-2(7),3,5,10,12,14(17),15-heptaen-8-one
• InChI: InChI=1S/C13H6N6O5/c20-13-11-9(4-6(18(21)22)5-10(11)19(23)24)17-12-7(14-13)2-1-3-8(12)15-16-17/h1-5H,(H,14,20)
• InChI Key: WBZQLAHXNMGNGC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C3C(=C1)NC(=O)C4=C(N3N=N2)C=C(C=C4[N+](=O)[O-])[N+](=O)[O-]
• Molecular Formula: C13H6N6O5
• Molecular Weight: 326.22 g/mol

Description

8,10-dinitrobenzo[b][1,2,3]triazolo[4,5,1-jk][1,5]benzodiazepin-7(6H)-one is a chemical compound that has gained significant attention in scientific research due to its unique properties and potential applications. This compound belongs to the benzodiazepine family and has a complex molecular structure that makes it an interesting subject for study.

Mechanism of Action

The mechanism of action of 8,10-dinitrobenzo[b][1,2,3]triazolo[4,5,1-jk][1,5]benzodiazepin-7(6H)-one is not fully understood, but it is believed to work by binding to specific receptors in the brain that are involved in the regulation of anxiety and sleep. This binding leads to an increase in the activity of the neurotransmitter gamma-aminobutyric acid (GABA), which is known to have a calming effect on the brain.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 8,10-dinitrobenzo[b][1,2,3]triazolo[4,5,1-jk][1,5]benzodiazepin-7(6H)-one are complex and depend on a variety of factors, including dosage, route of administration, and individual differences in metabolism. Some of the most common effects include sedation, relaxation, and anxiolysis. However, this compound has also been shown to have potential side effects, including cognitive impairment and dependence.

Advantages and Limitations for Lab Experiments

8,10-dinitrobenzo[b][1,2,3]triazolo[4,5,1-jk][1,5]benzodiazepin-7(6H)-one has several advantages for use in lab experiments, including its potent pharmacological effects and its ability to cross the blood-brain barrier. However, there are also several limitations to its use, including the potential for side effects and the need for careful dosing and monitoring.

Future Directions

There are several potential future directions for research on 8,10-dinitrobenzo[b][1,2,3]triazolo[4,5,1-jk][1,5]benzodiazepin-7(6H)-one. One area of interest is in the development of new drugs based on this compound that have improved pharmacological properties and fewer side effects. Another potential direction is in the study of the molecular mechanisms of action of this compound, which could lead to a better understanding of its effects on the brain and the development of new treatments for neurological disorders.
In conclusion, 8,10-dinitrobenzo[b][1,2,3]triazolo[4,5,1-jk][1,5]benzodiazepin-7(6H)-one is a complex chemical compound that has significant potential for use in scientific research. While there are still many unanswered questions about its mechanism of action and potential applications, ongoing research is likely to shed new light on this fascinating compound in the years to come.

Scientific Research Applications

8,10-dinitrobenzo[b][1,2,3]triazolo[4,5,1-jk][1,5]benzodiazepin-7(6H)-one has been extensively studied for its potential applications in scientific research. One of the most promising areas of research is in the field of neuroscience, where this compound has been shown to have potent anxiolytic and sedative effects. Other potential applications include the treatment of insomnia, depression, and anxiety disorders.